Cas no 2679828-06-7 ((2S)-3-(6-methoxypyridin-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: (2S)-3-(6-methoxypyridin-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2679828-06-7
• MF: C₁₁H₁₁F₃N₂O₄
• MW: 292.211253404617
• CID: 5630204
• PubChem ID: 165938234
• Update Time: 2025-06-14

(2S)-3-(6-methoxypyridin-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28288608
• (2S)-3-(6-methoxypyridin-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• 2679828-06-7

• Inchi： 1S/C11H11F3N2O4/c1-20-8-3-2-6(5-15-8)4-7(9(17)18)16-10(19)11(12,13)14/h2-3,5,7H,4H2,1H3,(H,16,19)(H,17,18)/t7-/m0/s1
• InChI Key： JTZUQGMMAHKNDX-ZETCQYMHSA-N
• SMILES： FC(C(N[C@H](C(=O)O)CC1C=NC(=CC=1)OC)=O)(F)F

Computed Properties

• Exact Mass: 292.06709132g/mol
• Monoisotopic Mass: 292.06709132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 88.5Ų

Additional information on (2S)-3-(6-methoxypyridin-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid

Comprehensive Overview of (2S)-3-(6-methoxypyridin-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2679828-06-7)

The compound (2S)-3-(6-methoxypyridin-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2679828-06-7) is a chiral small molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a 6-methoxypyridin-3-yl group and a trifluoroacetamido moiety, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its applicability in designing protease inhibitors and modulating enzyme activity, aligning with current trends in targeted therapy.

One of the most searched questions in the field of medicinal chemistry is: "What are the applications of chiral amino acid derivatives in drug development?" This compound, with its (2S)-configuration, exemplifies the importance of stereochemistry in enhancing drug efficacy and reducing side effects. Its trifluoroacetamido group also contributes to improved metabolic stability, a hot topic in optimizing pharmacokinetic properties. These features make it a subject of interest for researchers exploring small molecule therapeutics and precision medicine.

From a synthetic chemistry perspective, the 6-methoxypyridin-3-yl moiety in this compound is noteworthy. Pyridine derivatives are widely studied for their role in heterocyclic chemistry, a trending area in organic synthesis. The incorporation of a methoxy group at the 6-position enhances electron density, influencing reactivity in cross-coupling reactions—a technique frequently searched by chemists. This compound’s synthesis often involves asymmetric hydrogenation or enzymatic resolution, methods gaining traction due to their green chemistry benefits.

Analytical characterization of CAS No. 2679828-06-7 typically employs advanced techniques like HPLC, NMR, and mass spectrometry. These methods are critical for ensuring enantiomeric purity, a key concern in regulatory submissions for chiral drugs. Searches for "HPLC methods for chiral separation" have surged, reflecting the demand for robust analytical protocols. The compound’s UV absorption properties also make it suitable for photophysical studies, another growing niche in material science.

In drug formulation, the carboxylic acid functionality of this molecule allows for salt formation, improving solubility—a frequent challenge discussed in "formulation optimization" forums. Its trifluoroacetamido group may contribute to membrane permeability, a factor explored in BBB penetration studies for CNS drugs. These attributes align with industry efforts to address bioavailability issues, a top priority in modern pharmacology.

Beyond pharmaceuticals, (2S)-3-(6-methoxypyridin-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid has potential in agrochemical research. The pyridine scaffold is prevalent in herbicides and insecticides, making this compound a candidate for crop protection studies. With sustainable agriculture being a global focus, searches for "eco-friendly agrochemical intermediates" highlight the relevance of such structures.

In conclusion, CAS No. 2679828-06-7 represents a versatile building block bridging multiple disciplines. Its structural features cater to trending research areas like targeted drug delivery, asymmetric synthesis, and functional material design. As the scientific community prioritizes molecular diversity and sustainable synthesis, this compound’s significance will likely grow, making it a staple in high-impact research publications and patent applications.